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Compound of Interest

Compound Name: 5-(Methylthio)quinoline-8-thiol

Cat. No.: B12902315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of the heterocyclic compound 5-(methylthio)quinoline-8-thiol. Due to the limited

availability of direct experimental data for this specific molecule, this guide also incorporates

data from closely related analogs, namely 8-quinolinethiol and 2-(methylthio)quinoline-8-thiol,

to provide a comparative context for its potential characteristics. All quantitative data is

presented in structured tables for ease of reference, and where available, experimental

protocols are detailed.

Core Physicochemical Properties
The fundamental physicochemical properties of a compound are crucial for its handling,

formulation, and mechanism of action in biological systems. For 5-(methylthio)quinoline-8-
thiol, the available and comparative data are summarized below.
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Property
5-
(methylthio)qu
inoline-8-thiol

8-
Quinolinethiol
(Analog)

2-
(methylthio)qu
inoline-8-thiol
(Analog)

Data Source

CAS Number 32433-56-0 491-33-8 89647-37-0 [1][2][3]

Molecular

Formula
C10H9NS2 C9H7NS C10H9NS2 [1][2][3]

Molecular Weight 207.32 g/mol 161.23 g/mol 207.3 g/mol [1][2][3]

Melting Point
Data not

available
58.5 °C

Data not

available
[2]

Boiling Point
Data not

available
296 °C

Data not

available
[2]

Solubility
Data not

available

Ethanol: soluble

50 mg/mL[4]

Data not

available
[4]

pKa
Data not

available

Data not

available

Data not

available

LogP

(Computed)

Data not

available

Data not

available
3.2 [3]

Note: The absence of experimental data for several key properties of 5-(methylthio)quinoline-
8-thiol highlights a significant research gap. The provided data for analogs should be used as

a preliminary reference with caution.

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 5-(methylthio)quinoline-8-
thiol (CAS 32433-56-0) is not readily available in the public domain, the general synthesis of

substituted quinolinethiols can be inferred from established methods for related compounds.

A common synthetic route to produce 8-mercaptoquinolines involves the reduction of the

corresponding quinoline-8-sulfonyl chloride. This process is a well-established method in

heterocyclic chemistry.
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A generalized workflow for such a synthesis is depicted below:

Quinoline Derivative Quinoline-8-sulfonyl chlorideChlorosulfonation Reduction 5-(methylthio)quinoline-8-thiol

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 8-quinolinethiols.

Experimental Protocol: General Synthesis of 8-
Mercaptoquinoline (Analog)[2]
A representative protocol for the synthesis of the parent compound, 8-mercaptoquinoline,

involves the reduction of quinoline-8-sulfonyl chloride.[2]

Materials:

Quinoline-8-sulfonyl chloride

Stannous chloride (or triphenylphosphine as an alternative reducing agent)

Appropriate solvent (e.g., hydrochloric acid for stannous chloride reduction)

Procedure:

Dissolve quinoline-8-sulfonyl chloride in a suitable solvent.

Add the reducing agent (e.g., stannous chloride) to the solution.

The reaction mixture is typically stirred at a specific temperature for a set duration to ensure

complete reduction.

Upon completion, the product is isolated through extraction and purified, often by

recrystallization or chromatography.

Characterization: The synthesized compound would then be characterized using standard

analytical techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and purity.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups.

Melting Point Analysis: To assess purity.

Potential Biological Activity
Direct studies on the biological activity of 5-(methylthio)quinoline-8-thiol are not extensively

reported. However, the broader class of quinoline derivatives is known to exhibit a wide range

of pharmacological effects. The quinoline scaffold is a key component in numerous compounds

with diverse biological activities.

Substituted quinolines have been investigated for their potential as:

Antimicrobial agents[5]

Antineoplastic agents[5]

Antiviral compounds[5]

Herbicidal agents[5]

The biological activity of these compounds is often linked to their ability to chelate metal ions

and interact with various biological targets.

Quinoline Scaffold

Antimicrobial Activity Antineoplastic Activity Antiviral Activity Herbicidal Activity
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Caption: Potential biological activities of the quinoline scaffold.

Conclusion
5-(methylthio)quinoline-8-thiol is a compound for which detailed physicochemical and

biological data are largely unavailable in publicly accessible literature. This guide has compiled

the known identifying information and presented comparative data from closely related analogs

to offer a preliminary understanding of its properties. The significant data gaps identified herein

represent opportunities for further research to fully characterize this molecule and explore its

potential applications in drug development and other scientific fields. Researchers are

encouraged to perform experimental validation of the estimated properties and to investigate

the synthesis and biological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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